Cas no 1746-89-0 (1,3-Benzenediol,2-(2-propen-1-yl)-)

• Product Name: 1,3-Benzenediol,2-(2-propen-1-yl)-
• CAS No: 1746-89-0
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 118038
• PubChem ID: 12862429
• Update Time: 2025-04-18

1,3-Benzenediol,2-(2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2-(2-propen-1-yl)-
• 2-ALLYLBENZENE-1,3-DIOL
• 2-prop-2-enylbenzene-1,3-diol
• 1,3-Benzenediol,2-(2-propen-1-yl)
• 1,3-Benzenediol,2-(2-propenyl)
• 1,3-Dihydroxy-2-allyl-benzol
• 2.6-Dihydroxy-1-allyl-benzol
• 2-allyl-1,3-dihydroxybenzene
• 2-Allyl-resorcin
• 2-allyl-resorcinol
• 2-ALLYLRESORCINOL
• 1,3-Benzenediol, 2-(2-propen-1-yl)-
• DTXSID90511771
• AKOS006287623
• 2-(Prop-2-en-1-yl)benzene-1,3-diol
• 1746-89-0
• SCHEMBL69556
• allylresorcinol

• Inchi： 1S/C9H10O2/c1-2-4-7-8(10)5-3-6-9(7)11/h2-3,5-6,10-11H,1,4H2
• InChI Key： SGWNPHJYVLYFGL-UHFFFAOYSA-N
• SMILES： OC1C=CC=C(C=1CC=C)O

Computed Properties

• Exact Mass: 150.06800
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.82630